Cas no 117338-20-2 (4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro-)

4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro- structure
117338-20-2 structure
Product Name:4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro-
CAS No:117338-20-2
MF:C8H5F4NO2
MW:223.1244161129
CID:3656332
PubChem ID:85569279
Update Time:2025-04-22

4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Benzodioxin-7-amine, 2,2,4,4-tetrafluoro-
    • 117338-20-2
    • 2,2,4,4-Tetrafluoro-4H-benzo[d][1,3]dioxin-7-amine
    • Inchi: 1S/C8H5F4NO2/c9-7(10)5-2-1-4(13)3-6(5)14-8(11,12)15-7/h1-3H,13H2
    • InChI Key: JDYXANDUGWCQTN-UHFFFAOYSA-N
    • SMILES: FC1(C2C=CC(=CC=2OC(O1)(F)F)N)F

Computed Properties

  • Exact Mass: 223.02564105Da
  • Monoisotopic Mass: 223.02564105Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 44.5Ų
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